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Compound of Interest

N,N,N',N"-
Compound Name: o
Tetraethylethylenediamine

Cat. No.: B1294323

Essential Safety and Handling Guide for N,N,N',N'-
Tetraethylethylenediamine

This guide provides immediate, essential safety and logistical information for laboratory
professionals handling N,N,N',N'-Tetraethylethylenediamine (CAS No. 150-77-6). Adherence
to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Safety and Hazard Information

N,N,N’,N'-Tetraethylethylenediamine is a flammable liquid and vapor that causes severe skin
burns and eye damage. It is also harmful if swallowed or inhaled.

Signal Word: Danger

Hazard Statements:

e H226: Flammable liquid and vapor.

e H302 + H332: Harmful if swallowed or if inhaled.

o H314: Causes severe skin burns and eye damage.

Physical and Chemical Properties
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Property Value

CAS Number 150-77-6

Molecular Formula (C2H5)2NCH2CH2N(C2H5)2
Molecular Weight 172.31 g/mol

Appearance Colorless to light yellow clear liquid
Boiling Point 189-192 °C

Flash Point 59 °C (138.2 °F) - closed cup
Density 0.808 g/mL at 25 °C

Source: Sigma-Aldrich

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling N,N,N',N'-
Tetraethylethylenediamine.
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Protection Type Specification

Wear tightly fitting safety goggles. A faceshield
(minimum 8-inch) is also required.[1] Use
Eye/Face equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique to avoid skin contact. Dispose of

Hand contaminated gloves after use in accordance
with applicable laws and good laboratory

practices. Wash and dry hands.[1]

Wear a complete suit protecting against
chemicals. Flame retardant antistatic protective
) clothing is recommended. The type of protective
Skin and Body equipment must be selected according to the
concentration and amount of the dangerous

substance at the specific workplace.[1]

Use a NIOSH/MSHA or European Standard EN
Resnirat 149 approved respirator if exposure limits are
espirator
P Y exceeded or if irritation or other symptoms are

experienced.[2]

Operational and Disposal Plans
Safe Handling Procedures

o Ventilation: Always work in a well-ventilated area or under a chemical fume hood.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[1]

 Static Discharge: Take measures to prevent the buildup of electrostatic charge. Ground and
bond container and receiving equipment.[1]
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» Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and
face thoroughly after handling.[4]

» Container Handling: Keep the container tightly closed.[1]

Spill and Leak Procedures

o Containment: For small spills, absorb with an inert material (e.g., sand, earth, vermiculite)
and place in a suitable container for disposal.[3] For large spills, dike the area to prevent
spreading.

o Ventilation: Ensure adequate ventilation of the spillage area.
e Personal Protection: Wear appropriate personal protective equipment as outlined above.

¢ Cleanup: Use non-sparking tools to collect the absorbed material.

Disposal Plan

e Chemical Disposal: Dispose of contents and container in accordance with local, regional,
and national regulations. Do not allow the product to enter drains.[5]

o Contaminated PPE Disposal: Dispose of contaminated gloves and other protective
equipment as hazardous waste in accordance with applicable laws and good laboratory
practices.[1]

First Aid Measures

Immediate medical attention is required for all exposure incidents.
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Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Call a physician

immediately.[1][3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Call a

physician immediately.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[2](3]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for handling N,N,N*,N’-

Tetraethylethylenediamine from receipt to disposal.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1776198429_n,n,n,n-TetramethylEthylenediamine-CASNO-110-18-9-MSDS.pdf
https://www.fishersci.ca/store/msds?partNumber=AC155590100&productDescription=n-n-n-n-tetraethylethylenediamine-99-thermo-scientific&language=en&countryCode=CA
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC293421000&productDescription=N+N+N+N+-TETRAETHYLETHYLENEDI&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC155590100&productDescription=n-n-n-n-tetraethylethylenediamine-99-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b1294323?utm_src=pdf-body
https://www.benchchem.com/product/b1294323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling N,N,N',N'-Tetraethylethylenediamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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